2-chloro-N-(2-ethoxyethyl)-N-methylacetamide

• Molecular Formula: C7H14ClNO2
• Molecular Weight: 179.64 g/mol
• IUPAC Name: 2-chloro-N-(2-ethoxyethyl)-N-methylacetamide
• InChI: InChI=1S/C7H14ClNO2/c1-3-11-5-4-9(2)7(10)6-8/h3-6H2,1-2H3
• InChI Key: XRNHPAYPXRFCOP-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN(C)C(=O)CCl

Description

2-chloro-N-(2-ethoxyethyl)-N-methylacetamide is a useful research compound. Its molecular formula is C7H14ClNO2 and its molecular weight is 179.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of tert-butyl(2-ethoxyethyl)methylcarbamate (1.2 g) in dichloromethane (6 ml) was added trifluoroacetic acid (6 ml) on an ice bath. The solution was stirred for 30 minutes while warming to room temperature, then the solvent was evaporated in vacuo. Synthesized from the resulting (2-ethoxyethyl)methylamine trifluoroacetate (crude product) (2.3 g) according to an analogous synthetic method to Preparation Example 119, the title compound (799 mg) was obtained.

Synthesis routes and methods III

Procedure details

To a solution of tert-butyl (2-ethoxyethyl)methylcarbamate (1.2 g) in dichloromethane (6 ml) was added trifluoroacetic acid (6 ml) on an ice bath. The solution was stirred for 30 minutes while warming to room temperature, then the solvent was evaporated in vacuo. Synthesized from the resulting (2-ethoxyethyl)methylamine trifluoroacetate (crude product) (2.3 g) according to an analogous synthetic method to Preparation Example 119, the title compound (799 mg) was obtained.